3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol

• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol
• InChI: InChI=1S/C10H12N2O3S/c13-7-3-6-11-10-8-4-1-2-5-9(8)16(14,15)12-10/h1-2,4-5,13H,3,6-7H2,(H,11,12)
• InChI Key: OXCQCCRYWDLSLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCCO
• Molecular Formula: C10H12N2O3S
• Molecular Weight: 240.28 g/mol

Description

The compound identified as “3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol” is a chemical substance with specific properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol would likely involve large-scale chemical synthesis processes, optimized for yield and purity. These methods may include the use of specialized reactors, controlled temperature and pressure conditions, and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as halogens or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce oxidized derivatives, while reduction may yield reduced forms of the compound.

Scientific Research Applications

3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol has various scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and pharmacological properties.

Industry: Utilized in the production of specialized chemicals or materials.

Mechanism of Action

Conclusion

3-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-1-ol is a compound with significant importance in various scientific fields. Its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds highlight its versatility and potential for further study and application.